5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one

• IUPAC Name: 5,7-dichloro-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C8H5Cl2NOS/c9-4-1-5(10)8-6(2-4)13-3-7(12)11-8/h1-2H,3H2,(H,11,12)
• InChI Key: QQCHUALXZIRGNY-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(S1)C=C(C=C2Cl)Cl
• Molecular Formula: C8H5Cl2NOS
• Molecular Weight: 234.10 g/mol

Description

5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one, also known as riluzole, is a small molecule that has been extensively studied for its potential therapeutic applications in various neurological disorders. It was first approved by the FDA in 1995 for the treatment of amyotrophic lateral sclerosis (ALS), a progressive neurodegenerative disease that affects motor neurons in the brain and spinal cord. Since then, riluzole has been investigated for its effects on other neurological disorders such as Alzheimer's disease, Huntington's disease, and depression.

Mechanism of Action

Riluzole exerts its effects by modulating the release and uptake of glutamate, a neurotransmitter that is involved in various physiological processes in the brain. Glutamate is released by neurons and can cause damage to neurons when present in excess. Riluzole reduces the release of glutamate and also enhances its uptake by astrocytes, a type of glial cell in the brain. By reducing glutamate-mediated excitotoxicity, 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one protects neurons from damage and promotes their survival.
Biochemical and Physiological Effects:
Riluzole has been shown to have various biochemical and physiological effects in the brain. It reduces the release of glutamate by inhibiting the voltage-gated sodium channels that are involved in its release. It also enhances the uptake of glutamate by astrocytes, which reduces its toxic effects on neurons. In addition, 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one has been shown to modulate various other neurotransmitter systems in the brain, including dopamine, serotonin, and noradrenaline.

Advantages and Limitations for Lab Experiments

Riluzole has several advantages for lab experiments. It is a small molecule that is easy to synthesize and purify, and it has been extensively studied for its effects on various neurological disorders. It is also relatively inexpensive compared to other drugs used in neurological research. However, 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one has some limitations as well. It has a relatively short half-life in the body, which means that it needs to be administered frequently to maintain therapeutic levels. In addition, it has some side effects such as nausea, dizziness, and liver toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one. One area of interest is the development of new formulations of 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one that can improve its bioavailability and reduce its side effects. Another area of interest is the investigation of 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one's effects on other neurological disorders such as Parkinson's disease and multiple sclerosis. In addition, there is ongoing research on the mechanisms of action of 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one and its effects on various neurotransmitter systems in the brain. Overall, 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one is a promising molecule that has the potential to be used in the treatment of various neurological disorders.

Scientific Research Applications

Riluzole has been extensively studied for its potential therapeutic applications in various neurological disorders. In ALS, 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one has been shown to prolong survival and slow disease progression by reducing glutamate-mediated excitotoxicity. Glutamate is a neurotransmitter that is released by neurons and can cause damage to neurons when present in excess. Riluzole reduces the release of glutamate and also enhances its uptake by astrocytes, thereby reducing its toxic effects on neurons.
In addition to ALS, 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one has been investigated for its effects on other neurological disorders such as Alzheimer's disease, Huntington's disease, and depression. In Alzheimer's disease, 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one has been shown to improve cognitive function and reduce the accumulation of amyloid-beta plaques in the brain. In Huntington's disease, 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one has been shown to improve motor function and reduce neuronal damage. In depression, 5,7-Dichloro-2H-1,4-benzothiazine-3(4H)-one has been shown to enhance the effects of antidepressant medications.